2-Amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline
Overview
Description
2-Amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline is a chemical compound with the molecular formula C12H13N5 . It is a heterocyclic aromatic amine .
Synthesis Analysis
The compound can be synthesized by heating a mixture of creatine, threonine, and glucose (1:1:0.5) at 200°C for 5 hours . This method was found to produce a large quantity of the compound .Molecular Structure Analysis
The structure of this compound was determined to be 2-amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline by X-ray crystallography .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3, a boiling point of 464.3±55.0 °C at 760 mmHg, and a flash point of 234.6±31.5 °C . It has 5 H bond acceptors, 2 H bond donors, and no freely rotating bonds . Its ACD/LogP is 0.98 .Scientific Research Applications
Synthesis and Mutagenicity
2-Amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline has been synthesized and studied for its mutagenic activity. A study by Achiwa et al. (1994) reported the synthesis of this compound from 3-fluoro-2-methylaniline, demonstrating its mutagenic activity similar to the naturally isolated mutagen (Achiwa, Shiozawa, Nukaya, & Terao, 1994).
Identification in Food Products
In research conducted by Takahashi et al. (1985), 2-Amino-3,4,8-trimethylimidazo[4,5-f]quinoxaline (a related compound) was identified in beef extract. This study highlighted the presence of such compounds in food products, contributing significantly to the total mutagenicity of the extract (Takahashi, Wakabayashi, Nagao, Yamaizumi, Sato, Kinae, Tomita, & Sugimura, 1985).
Carcinogenic Properties
A study by Murray et al. (1993) developed a gas chromatographic-mass spectrometric assay for measuring this compound in food, indicating its significance in evaluating the carcinogenic potential of food substances (Murray, Lynch, Knize, & Gooderham, 1993).
Detection in Cooked Meats
The detection of heterocyclic aromatic amines, including 2-Amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline, in cooked meats and grill scrapings has been a subject of study. Turesky et al. (2005) employed HPLC/ESI-MS/MS methods for this purpose, underscoring the significance of these compounds in assessing food safety (Turesky, Taylor, Schnackenberg, Freeman, & Holland, 2005).
Mutagen Formation Inhibition
A study by Lee, Jiaan, & Tsai (1992) found that flavone inhibits the formation of mutagens like 2-Amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline in a glycine/creatine/glucose model system. This research provides insights into potential methods to reduce the formation of such mutagens during food processing (Lee, Jiaan, & Tsai, 1992).
properties
IUPAC Name |
3,4,6-trimethylimidazo[4,5-g]quinoxalin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5/c1-6-5-14-8-4-9-11(7(2)10(8)15-6)17(3)12(13)16-9/h4-5H,1-3H3,(H2,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSISUTCDDLFJLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C3=C(C=C2N=C1)N=C(N3C)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10166065 |
Source
|
| Record name | 2-Amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10166065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 2-Amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0040300 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
156243-39-9 |
Source
|
| Record name | 2-Amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0156243399 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10166065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Melting Point |
250 °C |
Source
|
| Record name | 2-Amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0040300 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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